Cas no 83474-72-0 ((+)-bermudenynol)

(+)-bermudenynol structure
Product name:(+)-bermudenynol
(+)-bermudenynol Chemical and Physical Properties
Names and Identifiers
-
- (+)-bermudenynol
- bermudenynol
- DTXSID301043561
- 83474-72-0
- (Z,1S,2S)-1-[(2R,3S,5E,8R)-3-bromo-5-chloro-2-ethyl-3,4,7,8-tetrahydro-2H-oxocin-8-yl]-2-chlorohex-3-en-5-yn-1-ol
- (Z,1S,2S)-1-((2R,3S,5E,8R)-3-bromo-5-chloro-2-ethyl-3,4,7,8-tetrahydro-2H-oxocin-8-yl)-2-chlorohex-3-en-5-yn-1-ol
-
- Inchi: InChI=1S/C15H19BrCl2O2/c1-3-5-6-12(18)15(19)14-8-7-10(17)9-11(16)13(4-2)20-14/h1,5-7,11-15,19H,4,8-9H2,2H3/b6-5-,10-7+/t11-,12-,13+,14+,15+/m0/s1
- InChI Key: UHVDBXSAVVOELD-AMDRLZJCSA-N
- SMILES: CCC1C(CC(=CCC(O1)C(C(C=CC#C)Cl)O)Cl)Br
Computed Properties
- Exact Mass: 379.99455g/mol
- Monoisotopic Mass: 379.99455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 29.5Ų
(+)-bermudenynol Related Literature
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Uday S. Annapure RSC Adv., 2016,6, 99774-99780
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
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Mei Zhou RSC Adv., 2016,6, 113322-113326
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